Cas no 896269-74-2 (N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide)

• Product Name: N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide
• CAS No: 896269-74-2
• MF: C₁₇H₂₅N₃O₄S
• MW: 367.463103055954
• CID: 6418742
• PubChem ID: 18574804
• Update Time: 2025-10-29

N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide
• N-[[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl]-N'-(2-methylpropyl)oxamide
• Ethanediamide, N1-(2-methylpropyl)-N2-[[1-(phenylsulfonyl)-2-pyrrolidinyl]methyl]-
• 896269-74-2
• N'-{[1-(benzenesulfonyl)pyrrolidin-2-yl]methyl}-N-(2-methylpropyl)ethanediamide
• AKOS024661618
• SR-01000023362-1
• N1-isobutyl-N2-((1-(phenylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide
• F2574-0087
• SR-01000023362

• Inchi： 1S/C17H25N3O4S/c1-13(2)11-18-16(21)17(22)19-12-14-7-6-10-20(14)25(23,24)15-8-4-3-5-9-15/h3-5,8-9,13-14H,6-7,10-12H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key： XVGSBKNIWCQOCO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCCC1CNC(C(NCC(C)C)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 367.15657746g/mol
• Monoisotopic Mass: 367.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• pka: 12.72±0.46(Predicted)

Additional information on N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide

Comprehensive Overview of N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide (CAS No. 896269-74-2)

N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide, with the CAS registry number 896269-74-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic IUPAC name, features a unique molecular structure combining a benzenesulfonyl group, a pyrrolidine ring, and an ethanediamide backbone. Its complex architecture makes it a subject of interest for drug discovery and medicinal chemistry applications.

The compound's structure is characterized by the presence of a pyrrolidin-2-ylmethyl moiety, which is known to enhance binding affinity to biological targets. The benzenesulfonyl group contributes to its stability and potential bioavailability, while the ethanediamide fragment may play a role in hydrogen bonding interactions. Researchers are particularly intrigued by its potential as a scaffold for designing novel enzyme inhibitors or receptor modulators, given its multifunctional groups.

In recent years, the demand for N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide has increased due to its relevance in addressing contemporary health challenges. For instance, its structural features align with current trends in targeting protein-protein interactions (PPIs), a hot topic in drug development. PPIs are critical in diseases like cancer and neurodegenerative disorders, making this compound a candidate for further exploration in these areas.

From a synthetic chemistry perspective, the preparation of CAS No. 896269-74-2 involves multi-step organic reactions, including sulfonylation and amide coupling. The benzenesulfonyl group is typically introduced via sulfonylation of the pyrrolidine nitrogen, followed by functionalization of the ethanediamide segment. These synthetic routes are often optimized for yield and purity, as impurities can significantly impact biological activity.

The compound's physicochemical properties, such as solubility, logP, and stability, are critical for its potential applications. Preliminary studies suggest that the pyrrolidin-2-ylmethyl group may improve membrane permeability, a desirable trait for orally active drugs. Additionally, the 2-methylpropyl (isobutyl) side chain could influence metabolic stability, a key consideration in pharmacokinetics.

In the context of AI-driven drug discovery, compounds like N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide are increasingly analyzed using machine learning models to predict their bioactivity and toxicity. This aligns with the growing interest in computational chemistry and in silico screening, which accelerate the identification of promising drug candidates. Researchers often search for "pyrrolidine-based drug design" or "sulfonamide derivatives in medicine," reflecting the compound's relevance to these trending topics.

Another area of interest is the compound's potential role in precision medicine. Its modular structure allows for derivatization, enabling tailored modifications to enhance selectivity for specific biological targets. This is particularly relevant in the era of personalized therapeutics, where compounds with tunable properties are highly valued.

From a commercial standpoint, CAS No. 896269-74-2 is primarily supplied to research institutions and pharmaceutical companies engaged in early-stage drug development. Its niche application means that suppliers often highlight its high purity (>98%) and compliance with stringent quality standards. Keywords such as "high-purity research chemicals" or "custom synthesis of sulfonamides" are frequently associated with its procurement.

In summary, N'-{1-(benzenesulfonyl)pyrrolidin-2-ylmethyl}-N-(2-methylpropyl)ethanediamide represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential applications in drug discovery and biochemical research, positions it as a valuable tool for scientists tackling some of today's most pressing medical challenges. As research progresses, this compound may unlock new avenues for therapeutic innovation.